Cas no 189807-20-3 (2,3,6-trifluorobenzoyl chloride)

• Product Name: 2,3,6-trifluorobenzoyl chloride
• CAS No: 189807-20-3
• MF: C₇H₂ClF₃O
• MW: 194.538391590118
• MDL: MFCD00061203
• CID: 92252
• PubChem ID: 24860104
• Update Time: 2025-04-18

2,3,6-trifluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trifluorobenzoyl chloride
• 2,3,4-TRI-O-BENZOYL-D-GLUCURONIDE METHYL ESTER
• PC7285C
• Benzoyl chloride, 2,3,6-trifluoro- (9CI)
• 2,3,6-Trifluorobenzoylchloride98%
• 2,3,6-Trifluorobenzoyl chloride 98%
• AKOS006223693
• FT-0609483
• 189807-20-3
• 2,3,6-Trifluorobenzoyl chloride, 98%
• MFCD00061203
• J-012251
• PS-10695
• SCHEMBL1022860
• Benzoyl chloride, 2,3,6-trifluoro-
• DTXSID80344095
• 2,3,6-trifluorobenzoylchloride
• DTXCID40295170
• benzoyl chloride, 2,3,6-trifluoro-;

• MDL： MFCD00061203
• Inchi： 1S/C7H2ClF3O/c8-7(12)5-3(9)1-2-4(10)6(5)11/h1-2H
• InChI Key： DMUGJQMADYEWSQ-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=C(C=1F)F)F)=O

Computed Properties

• Exact Mass: 193.97500
• Monoisotopic Mass: 193.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.48 g/mL at 25 °C(lit.)
• Boiling Point: 77-79 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Refractive Index: n20/D 1.4825(lit.)
• PSA: 17.07000
• LogP: 2.48290
• Sensitiveness: Lachrymatory
• Solubility: React with water

2,3,6-trifluorobenzoyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S23-S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives